Cas no 2174007-53-3 (3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate)

• Product Name: 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate
• CAS No: 2174007-53-3
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 5164530
• Update Time: 2025-05-26

3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate

• Inchi： 1S/C7H7NO5/c1-11-6(9)4-3-13-8-5(4)7(10)12-2/h3H,1-2H3
• InChI Key： VSJSWPSTHPUHTG-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)C(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate

Comprehensive Overview of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate (CAS No. 2174007-53-3)

3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate (CAS No. 2174007-53-3) is a specialized organic compound belonging to the oxazole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique dicarboxylate functional group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for more complex structures, particularly in drug discovery and fine chemical synthesis.

The growing demand for heterocyclic compounds like 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate is driven by their versatility in medicinal chemistry. For instance, oxazole derivatives are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. This compound’s dicarboxylate moiety offers additional sites for modification, making it a valuable intermediate in the development of novel therapeutic agents. Recent studies highlight its role in optimizing drug solubility and bioavailability, addressing key challenges in modern pharmacology.

In the context of green chemistry and sustainable synthesis, 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate has garnered attention for its potential in eco-friendly catalytic processes. Researchers are investigating its use in metal-free reactions and biodegradable material design, aligning with global trends toward reducing environmental impact. Questions like “How can oxazole derivatives improve catalytic efficiency?” or “What are the latest advancements in dicarboxylate-based polymers?” reflect the compound’s relevance in cutting-edge scientific discussions.

From a technical perspective, the synthesis of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate typically involves multi-step organic reactions, including condensation and esterification. Its CAS No. 2174007-53-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across research and industrial sectors. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity, which are essential for applications requiring high specificity.

The compound’s stability under various conditions makes it suitable for storage and transportation, though proper handling protocols must be followed to maintain its integrity. Its methyl-substituted oxazole core contributes to its robustness, while the dicarboxylate groups provide reactive handles for further functionalization. This balance of stability and reactivity positions it as a preferred choice for laboratories and manufacturers seeking reliable intermediates.

In summary, 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate (CAS No. 2174007-53-3) represents a promising candidate in the realm of heterocyclic chemistry, with applications spanning pharmaceuticals, materials science, and sustainable technology. Its unique structural features and adaptability continue to inspire innovation, answering pressing questions in both academic and industrial settings. As research progresses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.